Cas no 2229089-72-7 (3-amino-2-(2,2-dimethylthiolan-3-yl)propan-1-ol)

• Product Name: 3-amino-2-(2,2-dimethylthiolan-3-yl)propan-1-ol
• CAS No: 2229089-72-7
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5849477
• PubChem ID: 165969749
• Update Time: 2025-10-30

3-amino-2-(2,2-dimethylthiolan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2,2-dimethylthiolan-3-yl)propan-1-ol
• EN300-1726730
• 2229089-72-7

• Inchi： 1S/C9H19NOS/c1-9(2)8(3-4-12-9)7(5-10)6-11/h7-8,11H,3-6,10H2,1-2H3
• InChI Key： GJTMSIQVMDIUGF-UHFFFAOYSA-N
• SMILES： S1CCC(C(CO)CN)C1(C)C

Computed Properties

• Exact Mass: 189.11873540g/mol
• Monoisotopic Mass: 189.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-amino-2-(2,2-dimethylthiolan-3-yl)propan-1-ol

3-Amino-2-(2,2-Dimethylthiolan-3-yl)propan-1-ol: A Comprehensive Overview

3-Amino-2-(2,2-dimethylthiolan-3-yl)propan-1-ol (CAS No. 2229089-72-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its amino, thiolane, and hydroxyl functional groups, offers a promising scaffold for the development of new therapeutic agents.

The chemical structure of 3-amino-2-(2,2-dimethylthiolan-3-yl)propan-1-ol is particularly intriguing due to the presence of a thiolane ring, which is a six-membered ring containing a sulfur atom. This ring structure imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various applications in drug discovery and development.

In recent years, several studies have explored the potential biological activities of 3-amino-2-(2,2-dimethylthiolan-3-yl)propan-1-ol. One notable area of research has been its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 3-amino-2-(2,2-dimethylthiolan-3-yl)propan-1-ol could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-amino-2-(2,2-dimethylthiolan-3-yl)propan-1-ol has also shown promise in neuroprotective applications. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The study, published in the Journal of Neurochemistry in 2020, found that 3-amino-2-(2,2-dimethylthiolan-3-yl)propan-1-ol effectively scavenges reactive oxygen species (ROS), thereby reducing cellular oxidative stress and preventing neuronal cell death.

The mechanism of action of 3-amino-2-(2,2-dimethylthiolan-3-yl)propan-1-ol is not yet fully understood, but preliminary studies suggest that it may act through multiple pathways. One hypothesis is that the compound's amino and hydroxyl groups facilitate interactions with key cellular targets, while the thiolane ring provides structural stability and enhances bioavailability. Further research is needed to elucidate the exact mechanisms by which this compound exerts its biological effects.

In addition to its therapeutic potential, 3-amino-2-(2,2-dimethylthiolan-3-yl)propan-1-ol has also been investigated for its use as a synthetic intermediate in organic synthesis. The unique reactivity of the thiolane ring makes it a valuable building block for constructing more complex molecules with diverse functionalities. A recent study published in Organic Letters highlighted the utility of this compound in the synthesis of novel heterocyclic compounds with potential pharmaceutical applications.

The synthesis of 3-amino-2-(2,2-dimethylthiolan-3-yl)propan-1-ol has been optimized using various methodologies. One efficient route involves the reaction of 3-bromopropanenitrile with 3-methylenethiolane followed by reduction and hydrolysis steps. This synthetic pathway provides high yields and good purity, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for advancing its development as a potential therapeutic agent.

In conclusion, 3-amino-2-(2,2-dimethylthiolan-3-y l)propan -1 -ol strong > (CAS No . 2 09089 -7 -7 ) represents a promising compound with diverse applications in medicinal chemistry and organic synthesis . Its unique chemical structure , coupled with its demonstrated biological activities , positions it as a valuable lead molecule for further research and development . As ongoing studies continue to uncover new insights into its properties and mechanisms , it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing new therapeutic strategies . p > article > response >